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Compound of Interest

Compound Name: 2-Hydroxycyclopentadecanone

Cat. No.: B1633044 Get Quote

Executive Summary
2-Hydroxycyclopentadecanone (CAS: 4727-18-8) is a macrocyclic ketone derivative often

utilized in fragrance chemistry and organic synthesis.[1][2] Due to its lipophilic nature and

macrocyclic structure, it poses specific challenges regarding environmental persistence and

aquatic toxicity.[1]

Immediate Action Required:

Prohibition: Do NOT dispose of this substance down the drain.[1][3][4][5] It is insoluble in

water and poses a risk of bioaccumulation in aquatic systems.[1][3]

Classification: Treat as Non-Halogenated Organic Waste.[1]

Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.

[1]

Chemical Profile & Hazard Assessment
Understanding the physicochemical properties of this macrocycle is critical for selecting the

correct waste stream.[1]
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Property Data Operational Implication

CAS Number 4727-18-8

Use this exact identifier for

waste labeling; do not confuse

with C5 analogs (e.g., 2-

hydroxycyclopentanone).[1]

Molecular Formula C₁₅H₂₈O₂
High carbon content requires

incineration.[1]

Physical State Solid / Viscous Liquid

May require dissolution in

solvent for easier transfer or

disposal as solid waste.[1]

Water Solubility Insoluble / Negligible

Critical: Will clog drains and

separate in water treatment

plants.[1]

Flash Point >100°C (Estimated)
Combustible but generally

stable at room temperature.[1]

Environmental Aquatic Chronic (Est.)[1][6]

High LogP (~4-5) indicates

potential for bioaccumulation.

[1]

"Default to Caution" Hazard Protocol
While specific GHS data for this isomer is often limited compared to its parent compound

(Cyclopentadecanone), laboratory personnel must apply the Precautionary Principle:

Health: Treat as a skin and eye irritant.[1][3] Avoid inhalation of dust/mists.[1]

Environment: Assume Aquatic Chronic 3 (H412) classification (Harmful to aquatic life with

long-lasting effects) based on structural analogs (Cyclopentadecanone, Exaltolide).[1]

Pre-Disposal Handling & Storage
Before final disposal, the material must be stabilized and segregated.[1]

Spill Management
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In the event of a minor bench spill (<500 mg/mL):

Isolate: Evacuate the immediate area if dust is generated.[1]

PPE: Wear nitrile gloves, lab coat, and safety goggles.[1]

Containment: Do not use water. Use a dry absorbent (vermiculite or sand) or a dedicated

organic spill pad.[1]

Cleanup: Scoop contaminated absorbent into a wide-mouth jar labeled "Hazardous Waste -

Solid Debris."

Surface Decon: Clean the surface with ethanol or acetone, then wash with soap and water.

[1] Collect the solvent rinse as organic liquid waste.[1]

Waste Segregation[1]
Incompatible With: Strong oxidizing agents (e.g., nitric acid, perchlorates). Store waste away

from oxidizers to prevent exothermic reactions.[1]

Container Type: Amber glass or High-Density Polyethylene (HDPE).[1] Ensure the cap has a

PTFE liner to prevent swelling.[1]

Step-by-Step Disposal Protocols
Protocol A: Pure Substance (Solid/Liquid)
Use this for expired stock or unused raw material.[1]

Transfer: Move the substance into a primary waste container.[1] If the substance is a solid,

you may dispose of the original container directly if it is sealed and compatible.[1]

Labeling: Attach a hazardous waste tag.

Constituents: "2-Hydroxycyclopentadecanone (100%)"[1]

Hazard Checkbox: Check "Toxic" and "Irritant."[1]

Stream: Designate for Incineration.
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Protocol B: Reaction Mixtures (Liquid Waste)
Use this for mother liquors or solvent washes containing the substance.

Solvent Compatibility: Ensure the carrier solvent (e.g., Dichloromethane, Ethyl Acetate) is

identified.[1]

Segregation:

If dissolved in Halogenated Solvents (DCM, Chloroform)

Halogenated Waste Stream.[1]

If dissolved in Non-Halogenated Solvents (Ethanol, Hexane)

Non-Halogenated Waste Stream.[1]

Concentration: If the concentration is >5%, note this explicitly on the label to alert the

disposal facility of high organic loading.

Disposal Decision Logic (Visualized)
The following diagram outlines the decision-making process for segregating 2-
Hydroxycyclopentadecanone waste.
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Waste Generation:
2-Hydroxycyclopentadecanone

Physical State?

Solid / Pure Substance

Liquid / Solution

Stream A:
Solid Hazardous Waste

(Incineration)

Pack in HDPE/Glass

Solvent Type?

Contains Halogens?
(DCM, Chloroform)

Yes

Non-Halogenated?
(Acetone, EtOH, Hexane)

No

Stream B:
Halogenated Organic Waste
(Fuel Blending/Incineration)

Stream C:
Non-Halogenated Organic Waste

(High BTU Recovery)

Click to download full resolution via product page

Figure 1: Decision tree for the segregation of macrocyclic ketone waste streams based on

physical state and solvent composition.

Regulatory Compliance & Validation
EPA & RCRA (USA)
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While 2-Hydroxycyclopentadecanone is not explicitly P-listed or U-listed under RCRA (40

CFR 261.33), it meets the criteria for Ignitability (D001) if in a flammable solvent solution.[1]

Generator Status: Ensure your facility tracks the weight of this waste toward your monthly

hazardous waste generation limits.[1]

Empty Containers: "Empty" containers (containing <3% by weight) may be triple-rinsed.[1]

The rinsate must be collected as hazardous waste (Protocol B).[1]

Global Harmonization[1]
EU Waste Code (EWC): Assign 16 05 08* (discarded organic chemicals consisting of or

containing hazardous substances).[1]

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 543400, 2-Hydroxycyclopentadecanone.[1] Retrieved from [Link][1]

National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).

Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[1]

National Academies Press.[1] Retrieved from [Link]

U.S. Environmental Protection Agency.Resource Conservation and Recovery Act (RCRA)

Regulations.[1] Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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